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Compound of Interest

Compound Name: (S)-3-methylcyclohexanone

Cat. No.: B3050304

Essential Safety and Handling Guide for (S)-3-
Methylcyclohexanone

(S)-3-Methylcyclohexanone is a flammable liquid and irritant that requires careful handling to
ensure laboratory safety. This guide provides essential information on personal protective
equipment, safe handling protocols, and emergency procedures to minimize risks for
researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of (S)-3-Methylcyclohexanone. Key data is summarized below.
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Property Value

Molecular Formula C7H120

Molecular Weight 112.17 g/mol [1][2]

Appearance Clear colorless to very faintly yellow liquid[1]
Boiling Point 168-169 °C

Melting Point -73.5 °C[1]

Flash Point 48 °C (118.4 °F) - closed cup[2]

Density 0.916 g/mL at 25 °C

Solubility Insoluble in water; soluble in oils.[1]

Vapor Pressure 1.5 mmHg[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table outlines the
recommended equipment for various laboratory scenarios.
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It is imperative to use explosion-proof electrical, ventilating, and lighting equipment when

handling (S)-3-Methylcyclohexanone.[4] Ensure that eyewash stations and safety showers

are in close proximity to the workstation.[5]

Safe Handling and Storage Protocol

Adherence to a strict handling and storage protocol is essential for maintaining a safe

laboratory environment.

Receiving and Storage:

» Upon receipt, inspect the container for any signs of damage or leakage.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]
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o Keep away from heat, sparks, open flames, and other sources of ignition.[4][5]
» Store in a designated flammables area.[4]

e Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong
reducing agents.

Dispensing and Use:

Handle only in a well-ventilventilated area, preferably in a chemical fume hood.

Ground and bond containers when transferring material to prevent static discharge.

Use only non-sparking tools.[4]

Avoid contact with eyes, skin, and clothing.[5]

Avoid inhalation of vapor or mist.[5]

Wash hands thoroughly after handling.[4][5]

Emergency Spill Response Workflow

In the event of a spill, a systematic and calm response is crucial to mitigate hazards.
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Immediate Actions

Alert personnel in the immediate area

Evacuate the area if necessary

Control ignition sources

Assessment
\ 4

Assess the size and nature of the spill

\

Identify immediate hazards (fire, exposure)

Cleanup
A4

Don appropriate PPE

Contain the spill with inert absorbent material

Collect residue with non-sparking tools

Place in a sealed container for disposal

Decontaminate the spill area

Report the spill to the supervisor

Seek medical attention if exposed

Click to download full resolution via product page

Caption: Workflow for responding to a spill of (S)-3-Methylcyclohexanone.
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PPE Selection Decision Tree

The appropriate level of PPE is dictated by the specific task being performed.

Start: Task with (S)-3-Methylcyclohexanone

Assess Task: Potential for Splash or Aerosol Generation?

Routine Handling: Potential for Splashing: Potential for Aerosol Generation:

- All splash protection
- Respiratory Protection

- Safety Goggles - Safety Goggles & Face Shield
- Gloves - Gloves
- Lab Coat - Chemical Resistant Apron

Click to download full resolution via product page
Caption: Decision-making process for selecting appropriate PPE.

Disposal Plan

Proper disposal of (S)-3-Methylcyclohexanone and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

o Collect waste (S)-3-Methylcyclohexanone and any contaminated materials (e.g., absorbent
pads, gloves, and disposable lab coats) in a designated, properly labeled, and sealed
container.[6]

+ Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

Disposal Procedure:
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» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.

o Consult local, regional, and national hazardous waste regulations for complete and accurate
classification.

» Dispose of the waste through a licensed disposal company.[7]

e One approved method of disposal is to burn the material in a chemical incinerator equipped
with an afterburner and scrubber.[7]

o Contaminated packaging should be disposed of as unused product.[7]

e Do not empty into drains or release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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